Cas no 2176573-77-4 (1-(8-Fluoro-2,3-dihydro-2-methyl-4H-1,4-benzoxazin-4-yl)-2-propen-1-one)
1-(8-Fluoro-2,3-dihydro-2-methyl-4H-1,4-benzoxazin-4-yl)-2-propen-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(8-Fluoro-2,3-dihydro-2-methyl-4H-1,4-benzoxazin-4-yl)-2-propen-1-one
-
- Inchi: 1S/C12H12FNO2/c1-3-11(15)14-7-8(2)16-12-9(13)5-4-6-10(12)14/h3-6,8H,1,7H2,2H3
- InChI Key: WFBIBONMABLOPY-UHFFFAOYSA-N
- SMILES: C(N1C2=CC=CC(F)=C2OC(C)C1)(=O)C=C
Experimental Properties
- Density: 1.193±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 301.8±42.0 °C(Predicted)
- pka: 0.26±0.40(Predicted)
1-(8-Fluoro-2,3-dihydro-2-methyl-4H-1,4-benzoxazin-4-yl)-2-propen-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6702204-0.05g |
1-(8-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-4-yl)prop-2-en-1-one |
2176573-77-4 | 95.0% | 0.05g |
$246.0 | 2025-03-13 |
1-(8-Fluoro-2,3-dihydro-2-methyl-4H-1,4-benzoxazin-4-yl)-2-propen-1-one Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 1-(8-Fluoro-2,3-dihydro-2-methyl-4H-1,4-benzoxazin-4-yl)-2-propen-1-one
Comprehensive Overview of 1-(8-Fluoro-2,3-dihydro-2-methyl-4H-1,4-benzoxazin-4-yl)-2-propen-1-one (CAS No. 2176573-77-4)
In the rapidly evolving field of pharmaceutical and chemical research, 1-(8-Fluoro-2,3-dihydro-2-methyl-4H-1,4-benzoxazin-4-yl)-2-propen-1-one (CAS No. 2176573-77-4) has emerged as a compound of significant interest. This molecule, characterized by its unique benzoxazine core and fluoro substitution, is being extensively studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.
The compound's CAS number 2176573-77-4 serves as a critical identifier in global chemical databases, ensuring accurate tracking and regulatory compliance. Its propenone moiety is a key functional group that contributes to its reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies have highlighted its role in the development of novel kinase inhibitors, a hot topic in oncology research. Given the rising demand for precision medicine, this compound's potential to modulate specific biological pathways is a focal point for many research teams.
From an industrial perspective, 1-(8-Fluoro-2,3-dihydro-2-methyl-4H-1,4-benzoxazin-4-yl)-2-propen-1-one is gaining traction due to its compatibility with green chemistry principles. Manufacturers are exploring solvent-free synthesis routes to minimize environmental impact, aligning with the global push for sustainable practices. This aligns with frequent searches on platforms like Google and AI-driven databases, where queries such as "eco-friendly synthesis of fluorinated benzoxazines" or "applications of propenone derivatives in medicine" are increasingly common.
The compound's 8-fluoro substitution is another area of intense scrutiny. Fluorinated compounds are known for their enhanced metabolic stability and membrane permeability, traits highly sought after in drug design. This has led to a surge in publications exploring its structure-activity relationships (SAR), a trending topic in medicinal chemistry forums. Additionally, its potential use in central nervous system (CNS) therapeutics is being investigated, addressing a growing need for treatments targeting neurological disorders.
Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize CAS 2176573-77-4, ensuring high purity and consistency for research applications. The compound's stability under various pH conditions is also a subject of study, particularly for formulators working on oral or injectable drug delivery systems. These aspects are frequently queried in scientific search engines, reflecting the community's demand for detailed physicochemical data.
In summary, 1-(8-Fluoro-2,3-dihydro-2-methyl-4H-1,4-benzoxazin-4-yl)-2-propen-1-one represents a multifaceted compound with broad applicability. Its benzoxazine backbone, combined with strategic fluoro and propenone functionalities, positions it at the intersection of innovation in pharmaceuticals and materials science. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.
2176573-77-4 (1-(8-Fluoro-2,3-dihydro-2-methyl-4H-1,4-benzoxazin-4-yl)-2-propen-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)